Cas no 2227670-46-2 (1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine)

• Product Name: 1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine
• CAS No: 2227670-46-2
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 5569650
• PubChem ID: 165594196
• Update Time: 2025-07-17

1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2227670-46-2
• EN300-1633620
• 1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine

• Inchi： 1S/C13H24N4/c1-8(2)17-7-6-11(14)13(17)12-9(3)15-16(5)10(12)4/h8,11,13H,6-7,14H2,1-5H3/t11-,13-/m1/s1
• InChI Key： VPNKNNAIPOYPQM-DGCLKSJQSA-N
• SMILES： N1(C(C)C)CC[C@H]([C@@H]1C1C(C)=NN(C)C=1C)N

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine

Comprehensive Overview of 1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine (CAS No. 2227670-46-2)

1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine, identified by its CAS number 2227670-46-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The unique structural features of this molecule, including the trimethyl-1H-pyrazol-4-yl and propan-2-yl substituents, contribute to its potential applications in modulating biological targets. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and its implications in central nervous system (CNS) drug development.

In recent years, the demand for novel heterocyclic compounds like 1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine has surged due to their relevance in addressing drug-resistant pathogens and neurodegenerative diseases. A 2023 study highlighted its potential as a precursor for anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound’s lipophilic properties and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier (BBB) permeability—a hot topic in neurological disorder therapeutics.

From a synthetic chemistry perspective, CAS 2227670-46-2 exemplifies advancements in catalytic asymmetric synthesis. Its pyrrolidine-3-amine core allows for selective functionalization, enabling researchers to explore structure-activity relationships (SAR) for tailored applications. Industry experts frequently search for efficient synthetic routes to this compound, reflecting its value in high-throughput screening (HTS) libraries. Notably, its thermal stability and solubility profile have been characterized for compatibility with automated synthesis platforms.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and ecotoxicological data are under evaluation to meet green chemistry principles. As sustainability becomes a priority, CAS 2227670-46-2 is being assessed for benign-by-design alternatives in industrial workflows. This aligns with the broader trend of circular economy practices in chemical manufacturing.

In conclusion, 1-(propan-2-yl)-2-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-3-amine represents a multifaceted tool for modern science. Its integration into AI-driven drug design and computational modeling workflows underscores its relevance in next-generation therapeutics. For researchers seeking custom synthesis or mechanistic studies, this compound offers a compelling case for further exploration.